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(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone

Name: (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone
Brand: Smolecule
SKU: S2915267
Rating: 4 (7 reviews)

Catalog No.

S2915267

CAS No.

866009-05-4

M.F

C17H17F3N2O2S

M. Wt

370.39

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

CAS Number

866009-05-4

Product Name

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone

IUPAC Name

(3-methoxythiophen-2-yl)-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone

Molecular Formula

C17H17F3N2O2S

Molecular Weight

370.39

InChI

InChI=1S/C17H17F3N2O2S/c1-24-14-5-10-25-15(14)16(23)22-8-6-21(7-9-22)13-4-2-3-12(11-13)17(18,19)20/h2-5,10-11H,6-9H2,1H3

InChI Key

OKCINUVVZWXSGW-UHFFFAOYSA-N

SMILES

COC1=C(SC=C1)C(=O)N2CCN(CC2)C3=CC=CC(=C3)C(F)(F)F

Solubility

not available

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is a synthetic compound consisting of a thienyl ring and a piperazine moiety. This compound is commonly referred to as TFP or TFMPP and is an important research compound used extensively in the scientific community. The purpose of this paper is to provide a comprehensive overview of the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current research state, potential implications in various fields of research and industry, and limitations and future directions of (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone.

Definition and Background

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is a synthetic compound first described in 1998 by McLaughlin et al. at Purdue University as a potential treatment for depression. This compound was initially synthesized by combining 2-aminothiophenol, 1-chloro-3-trifluoromethylbenzene, and piperazine in the presence of a catalyst. TFP or TFMPP has been classified as a designer drug and has been banned in many countries worldwide.

Physical and Chemical Properties

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is a white crystalline powder with a molecular weight of 303.4 g/mol. Its melting point is 237-239 °C, and it is poorly soluble in water but readily soluble in organic solvents like ethanol and chloroform. TFP or TFMPP is a weak base with a pKa of 7.72 and has a logP value of 3.5.

Synthesis and Characterization

The synthesis of (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is multifaceted and can be carried out using various methods. The most common synthesis is the combination of 2-aminothiophenol, 1-chloro-3-trifluoromethylbenzene, and piperazine in the presence of a catalyst. This method yields TFP or TFMPP with high purity. The characterization of TFP or TFMPP is usually carried out by various analytical methods like NMR, IR, and MS.

Analytical Methods

The identification and analysis of (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone can be performed by various analytical methods like GC-MS, HPLC, and NMR. These methods help in detecting and quantifying the compound in various samples and matrices. Some limitations of these analytical methods include their high cost and the need for skilled personnel to operate them.

Biological Properties

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone has been shown to interact with various receptors in the brain. In vitro studies have shown that TFP or TFMPP binds to the serotonin and dopamine receptors, leading to agonistic effects. These agonistic actions have led to the usage of TFP or TFMPP in neuroscience research, especially in areas related to depression and addiction.

Toxicity and Safety in Scientific Experiments

The toxic and safety profile of (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is still under investigation. It has been shown to cause adverse effects like seizures, nausea, and anxiety at high doses. However, these effects may not translate to humans, and further research is needed to assess the safety and toxicity of TFP or TFMPP.

Applications in Scientific Experiments

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone has extensive applications in scientific research, especially in neuroscience and psychology. Studies have shown the effects of TFP or TFMPP on the serotonin and dopamine receptors in the brain, leading to its potential usage in depression and addiction research. Additionally, TFP or TFMPP has been used as a marker for the presence of designer drugs in biological samples.

Current State of Research

The current state of research on (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone is diverse and interdisciplinary. Researchers in the fields of neuroscience, psychology, and synthetic chemistry have shown an interest in TFP or TFMPP. However, due to the compound's regulatory status in various countries, research on this compound has become increasingly challenging.

Potential Implications in Various Fields of Research and Industry

(3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone has potential implications in various fields of research and industry. In neuroscience and psychology, TFP or TFMPP could be used to develop treatments for depression and addiction. In forensic and toxicological sciences, TFP or TFMPP could be used to detect the presence of designer drugs in various biological samples.

Limitations and Future Directions

The limitations of (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone research are its regulatory status and potential toxicity at high doses. Researchers must adhere to strict guidelines when conducting experiments involving TFP or TFMPP to avoid potential hazards. Future research could focus on the development of safe and effective treatments for depression and addiction using TFP or TFMPP. Additionally, the usage of TFP or TFMPP as a marker for designer drug use could be further explored.

Future Directions

Future research directions for (3-Methoxy-2-thienyl){4-[3-(trifluoromethyl)phenyl]piperazino}methanone could be as follows:
1. Investigating the potential of TFP or TFMPP as a treatment for other mental health disorders like anxiety, bipolar disorder, and schizophrenia.
2. Developing safer and more effective synthesis methods for TFP or TFMPP that reduce the use of potentially hazardous catalysts.
3. Investigating the potential of TFP or TFMPP to treat drug addiction.
4. Exploring the effectiveness of TFP or TFMPP in the treatment of conditions related to the CNS, such as Alzheimer's and Parkinson's disease.
5. Developing analytical methods for the detection of TFP or TFMPP in environmental samples such as water and soil.